![molecular formula C18H20Br2N2O2 B2809747 3-((3-(3,6-dibromo-9H-carbazol-9-yl)-2-hydroxypropyl)amino)propan-1-ol CAS No. 347369-02-2](/img/structure/B2809747.png)
3-((3-(3,6-dibromo-9H-carbazol-9-yl)-2-hydroxypropyl)amino)propan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound has a CAS No: 253449-04-6 . It has a molecular weight of 426.152 and a molecular formula of C 17 H 18 Br 2 N 2 O .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C 17 H 18 Br 2 N 2 O . This suggests that it contains 17 carbon atoms, 18 hydrogen atoms, 2 bromine atoms, 2 nitrogen atoms, and 1 oxygen atom .Scientific Research Applications
Neurogenesis and Neuroprotection
A derivative of the compound, specifically focusing on neurogenesis, has been shown to induce neurogenesis by increasing the final cell division in neural stem cells without inducing astrocytogenesis during differentiation. This effect was observed in the absence of growth factors such as EGF and FGF2, indicating its potential in neuroregenerative therapies (Shin et al., 2015).
Antibacterial Activity
A structure-activity relationship study of DCAP analogues, related to the compound , demonstrated that these analogues possess broad-spectrum antibiotic activity against pathogenic bacteria, including BSL-3 pathogens like Bacillus anthracis and Francisella tularensis. This study highlighted the importance of the aromaticity and electronegativity for antibacterial efficacy, suggesting the compound's role in developing new antibacterial agents (Hurley et al., 2015).
Chemical Synthesis and Drug Development
Research on the synthesis and properties of novel compounds involving carbazole derivatives has led to the development of molecules with potential antifungal and anticancer activities. For instance, carbazole hybrid molecules have been investigated as antifungal agents, demonstrating significant in vitro activity against various pathogenic strains, which underscores the compound's utility in medicinal chemistry and drug development efforts (Rad et al., 2016).
Molecular Docking and Biological Evaluation
Carbazole scaffolds, including derivatives closely related to the compound of interest, have been evaluated for their inhibitory effects on dynamin I GTPase activity and endocytosis. This research indicates potential off-target applications for these compounds in understanding cellular processes and developing therapeutic agents targeting specific cellular mechanisms (Cossar et al., 2022).
Properties
IUPAC Name |
1-(3,6-dibromocarbazol-9-yl)-3-(3-hydroxypropylamino)propan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20Br2N2O2/c19-12-2-4-17-15(8-12)16-9-13(20)3-5-18(16)22(17)11-14(24)10-21-6-1-7-23/h2-5,8-9,14,21,23-24H,1,6-7,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJLSBHXQVOHCQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C3=C(N2CC(CNCCCO)O)C=CC(=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20Br2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.